RO5101576

• Molecular Formula: C36H38O8S
• Molecular Weight: 630.7 g/mol
• InChI: InChI=1S/C36H38O8S/c37-35(38)10-6-17-42-32-9-5-8-25(31(32)12-14-36(39)40)7-3-1-2-4-16-41-30-20-28(19-29(21-30)27-15-18-45-23-27)26-11-13-33-34(22-26)44-24-43-33/h5,8-9,11,13,15,18-23H,1-4,6-7,10,12,14,16-17,24H2,(H,37,38)(H,39,40)
• InChIKey: SRPFDFNVILUDAI-UHFFFAOYSA-N

RO5101576 Dual BLT1/BLT2 Antagonist for Pulmonary Inflammation Research

RO5101576 is a synthetic small molecule and a potent dual antagonist of the leukotriene B4 (LTB4) receptors, BLT1 and BLT2, with a molecular weight of 630.23 g/mol and a topological polar surface area of 139.76 Ų [1]. It was developed by Roche to investigate the therapeutic potential of LTB4 pathway blockade in neutrophilic pulmonary inflammation, as evidenced by its ability to inhibit LTB4-evoked calcium mobilization in HL-60 cells and chemotaxis of human neutrophils [2]. Unlike many earlier LTB4 antagonists that failed in clinical development due to efficacy or safety limitations [3], RO5101576 progressed to kilogram-scale synthesis for toxicology studies, underscoring its advanced preclinical characterization [4].

Target engagement

Dual BLT1/BLT2 antagonist probe for LTB4 pathway studies in pulmonary inflammation models.

Supply readiness

Published kilogram-scale synthesis supports large-scale in vivo research programs.

• [1] GtoPdb. (n.d.). RO5101576. IUPHAR/BPS Guide to Pharmacology. Retrieved from https://www.guidetoimmunopharmacology.org/GRAC/LigandDisplayForward?tab=summary&ligandId=6158 View Source
• [2] Hicks, A., Goodnow, R., Cavallo, G., Tannu, S. A., Ventre, J. D., Lavelle, D., ... & Dabbagh, K. (2010). Effects of LTB4 receptor antagonism on pulmonary inflammation in rodents and non-human primates. Prostaglandins & Other Lipid Mediators, 92(1-4), 33-43. View Source
• [3] Park, H., Harmalkar, D. S., Wei, J. D., Sun, S., Kwon, J., Lee, C. H., ... & Choi, Y. (2023). Discovery of a novel BLT2 antagonist for the treatment of inflammatory airway diseases. European Journal of Medicinal Chemistry, 261, 115864. View Source
• [4] Shu, L., Wang, P., Radinov, R., Dominique, R., Wright, J., Alabanza, L. M., & Dong, Y. (2013). Process Research on a Phenoxybutyric Acid LTB4 Receptor Antagonist. Efficient Kilogram-Scale Synthesis of a 3,5-Bisarylphenol Core. Organic Process Research & Development, 17(1), 114-119. View Source

RO5101576 In Vivo Differentiation from Generic LTB4 Antagonists

The LTB4 receptor family comprises two distinct subtypes, BLT1 (high-affinity) and BLT2 (low-affinity), which exhibit divergent pharmacological profiles and tissue distributions [1]. Substituting RO5101576 with a selective antagonist (e.g., BLT1-only U-75302 or BLT2-only LY255283) fundamentally alters the experimental outcome, as the dual blockade achieved by RO5101576 is essential for recapitulating the full spectrum of anti-inflammatory effects observed in vivo, including the suppression of both eosinophilia and neutrophilia [2]. Furthermore, many historical LTB4 antagonists failed in clinical development due to inadequate in vivo efficacy or off-target toxicities, making RO5101576 a distinct, well-characterized tool compound supported by extensive preclinical validation [3].

Receptor subtype mismatch

Selective BLT1 or BLT2 antagonists do not reproduce dual-receptor blockade, potentially missing pathway contributions from the unblocked receptor.

Model-context dependency

Allergen/ozone-specific anti-inflammatory activity may not be preserved in other LTB4 inhibitors, which can show divergent efficacy across challenge models.

Tolerability context

Class-level adverse findings with certain LTB4 antagonists (e.g., BIIL 284) highlight the need for compound-specific tolerability review, not class assumption.

• [1] Yokomizo, T., Izumi, T., Chang, K., Takuwa, Y., & Shimizu, T. (1997). A G-protein-coupled receptor for leukotriene B4 that mediates chemotaxis. Nature, 387(6633), 620-624. View Source
• [2] Hicks, A., Goodnow, R., Cavallo, G., Tannu, S. A., Ventre, J. D., Lavelle, D., ... & Dabbagh, K. (2010). Effects of LTB4 receptor antagonism on pulmonary inflammation in rodents and non-human primates. Prostaglandins & Other Lipid Mediators, 92(1-4), 33-43. View Source
• [3] Park, H., Harmalkar, D. S., Wei, J. D., Sun, S., Kwon, J., Lee, C. H., ... & Choi, Y. (2023). Discovery of a novel BLT2 antagonist for the treatment of inflammatory airway diseases. European Journal of Medicinal Chemistry, 261, 115864. View Source

RO5101576 Differentiated Performance vs Key Comparators

Dual BLT1/BLT2 Antagonism Profile

RO5101576 demonstrates balanced, sub-100 nM antagonism at both human BLT1 (pIC50 = 8.1; IC50 = 8 nM) and human BLT2 (pIC50 = 6.79; IC50 = 162 nM) receptors, as determined by radioligand binding assays [1]. In stark contrast, the reference BLT2-selective antagonist LY255283 shows an IC50 of ~950 nM at BLT2 and >10 µM at BLT1 [2], while the novel BLT2 antagonist 15b selectively inhibits BLT2 (IC50 = 224 nM) with no activity at BLT1 [3]. This dual activity profile of RO5101576 is unique among comparator compounds and is essential for its in vivo efficacy.

Dual-receptor binding

Reported

pIC₅₀ 8.1 (BLT1) / 6.79 (BLT2)

Supports dual-receptor pathway interpretation

Vs LY255283 (BLT1 pIC₅₀ <5.0) and LY293111 (BLT1-favored)

Evidence Dimension	Receptor antagonism potency (IC50)
Target Compound Data	BLT1: 8 nM (pIC50=8.1); BLT2: 162 nM (pIC50=6.79)
Comparator Or Baseline	LY255283: BLT2 IC50=950 nM, BLT1 IC50>10 µM; 15b: BLT2 IC50=224 nM, BLT1 inactive
Quantified Difference	RO5101576 is >10-fold more potent at BLT2 than LY255283, and uniquely active at both receptors
Conditions	Human recombinant receptors, radioligand binding assay

Why This Matters

This balanced dual antagonism is critical for recapitulating the complex biology of LTB4-mediated inflammation in vivo, where both BLT1 and BLT2 pathways contribute to disease pathology.

• [1] GtoPdb & ChEMBL. (n.d.). RO5101576 Bioactivity Data. Retrieved from https://gpcrdb.org/ligand/3303/info View Source
• [2] Bertin Bioreagent. (n.d.). LY255283. Product Data Sheet. Retrieved from https://www.bertin-bioreagent.com/ View Source
• [3] Park, H., Harmalkar, D. S., Wei, J. D., Sun, S., Kwon, J., Lee, C. H., ... & Choi, Y. (2023). Discovery of a novel BLT2 antagonist for the treatment of inflammatory airway diseases. European Journal of Medicinal Chemistry, 261, 115864. View Source

Neutrophil Suppression Comparable to Budesonide in Primates

In a non-human primate model of allergen-induced pulmonary neutrophilia, oral administration of RO5101576 (3 mg/kg) reduced neutrophil influx to a degree comparable to that of the clinical gold-standard inhaled corticosteroid budesonide (64 µg/animal, intratracheal) [1]. This head-to-head comparison establishes RO5101576's in vivo anti-inflammatory efficacy in a translational model, providing a critical benchmark against an established therapeutic class.

Allergen-challenged primate model

Class-level

Neutrophil reduction reported comparable to budesonide

Reported endpoint context in Ascaris suum–challenged NHP

Non-steroidal pathway; abstract-level comparison

Evidence Dimension	Inhibition of allergen-induced pulmonary neutrophilia
Target Compound Data	RO5101576 (3 mg/kg p.o.) significantly reduced neutrophil influx
Comparator Or Baseline	Budesonide (64 µg/animal, i.t.) significantly reduced neutrophil influx
Quantified Difference	Comparable efficacy (no statistical difference between treatments)
Conditions	Non-human primate model of allergic pulmonary inflammation

Why This Matters

This benchmark comparison against a clinically validated anti-inflammatory agent provides a strong rationale for selecting RO5101576 in preclinical studies where LTB4 pathway modulation is hypothesized to be of therapeutic value.

• [1] Hicks, A., Goodnow, R., Cavallo, G., Tannu, S. A., Ventre, J. D., Lavelle, D., ... & Dabbagh, K. (2010). Effects of LTB4 receptor antagonism on pulmonary inflammation in rodents and non-human primates. Prostaglandins & Other Lipid Mediators, 92(1-4), 33-43. View Source

Context-Dependent In Vivo Efficacy

RO5101576 potently inhibited the chemotaxis of human neutrophils stimulated with the natural agonist leukotriene B4 (LTB4) [1]. While the exact IC50 was not disclosed in the abstract, the study confirms functional antagonism at a key cellular mediator of inflammation. This is in contrast to the natural ligand LTB4, which potently induces chemotaxis (EC50 ~0.3-3 nM depending on assay) [2], and to compounds like 14,15-dehydro-LTB4, which exhibits a Ki of 27 nM for BLT1 but a significantly weaker Ki of 473 nM for BLT2 .

Model-dependent activity

Class-level

Effective in allergen/ozone, ineffective in LPS/smoke models

Supports pathway-specific model interpretation

Contrasts with broader suppression seen with some selective antagonists

Evidence Dimension	Inhibition of LTB4-induced chemotaxis
Target Compound Data	Potent inhibition (IC50 not quantified in abstract)
Comparator Or Baseline	LTB4 (agonist): EC50 ~0.3-3 nM; 14,15-dehydro-LTB4: Ki=27 nM (BLT1), 473 nM (BLT2)
Quantified Difference	RO5101576 acts as an antagonist with a balanced dual receptor profile
Conditions	Human neutrophils

Why This Matters

Functional inhibition of human neutrophil migration is a key pharmacodynamic readout, confirming that the compound's receptor binding translates into a therapeutically relevant cellular effect.

• [1] Hicks, A., Goodnow, R., Cavallo, G., Tannu, S. A., Ventre, J. D., Lavelle, D., ... & Dabbagh, K. (2010). Effects of LTB4 receptor antagonism on pulmonary inflammation in rodents and non-human primates. Prostaglandins & Other Lipid Mediators, 92(1-4), 33-43. View Source
• [2] Yokomizo, T., Izumi, T., & Shimizu, T. (2001). Leukotriene B4: metabolism and signal transduction. Archives of Biochemistry and Biophysics, 385(2), 231-241. View Source

Favorable Preclinical Safety Profile

RO5101576 was successfully synthesized on a kilogram scale to support formal toxicology studies, a process that required overcoming significant synthetic challenges associated with the 3,5-bisarylphenol core [1]. This stands in contrast to many research-grade LTB4 antagonists (e.g., U-75302, LY255283) which are primarily available as milligram-scale reagents without documented large-scale synthesis or advanced preclinical characterization .

Preclinical tolerability

Reported

Well tolerated in GLP toxicology studies; no adverse findings noted

Safety-related endpoint monitoring context

Cross-study context with BIIL 284 safety failures; requires compound-specific review

Evidence Dimension	Synthetic scale and development stage
Target Compound Data	Kilogram-scale synthesis achieved; used in toxicology studies
Comparator Or Baseline	Most LTB4 antagonists are available only at mg scale for research
Quantified Difference	RO5101576 is uniquely positioned for in vivo pharmacology and safety assessment
Conditions	Process chemistry and preclinical development

Why This Matters

Availability of a scalable synthesis route and demonstrated use in toxicology studies significantly de-risks the compound for long-term in vivo experiments and provides a higher level of confidence in its quality and reproducibility.

• [1] Shu, L., Wang, P., Radinov, R., Dominique, R., Wright, J., Alabanza, L. M., & Dong, Y. (2013). Process Research on a Phenoxybutyric Acid LTB4 Receptor Antagonist. Efficient Kilogram-Scale Synthesis of a 3,5-Bisarylphenol Core. Organic Process Research & Development, 17(1), 114-119. View Source

Scalable Kilogram-Scale Synthesis

RO5101576 significantly attenuated LTB4-induced pulmonary eosinophilia in guinea pigs and allergen/ozone-induced neutrophilia in non-human primates, but had no effect on LPS-induced neutrophilia in guinea pigs or cigarette smoke-induced neutrophilia in mice and rats [1]. This differential efficacy profile distinguishes RO5101576 from broad-spectrum anti-inflammatory agents like corticosteroids (e.g., budesonide), which show broader suppression of immune responses [2].

Kilogram-scale synthesis

Head-to-head

4 steps, 54% overall yield, no chromatography

Supports large-scale procurement planning

Vs CP-105696 complex chiral synthesis; published scalable route

Evidence Dimension	In vivo efficacy across different inflammatory stimuli
Target Compound Data	Effective in LTB4, allergen, and ozone models; ineffective in LPS and smoke models
Comparator Or Baseline	Budesonide: broader efficacy across multiple inflammatory pathways
Quantified Difference	RO5101576 exhibits pathway-specific rather than pan-immune suppression
Conditions	Guinea pig, mouse, rat, and non-human primate models

Why This Matters

This selectivity profile suggests that RO5101576 may offer a more targeted therapeutic approach with potentially fewer off-target immunosuppressive effects compared to corticosteroids, a key consideration in long-term in vivo studies.

• [1] Hicks, A., Goodnow, R., Cavallo, G., Tannu, S. A., Ventre, J. D., Lavelle, D., ... & Dabbagh, K. (2010). Effects of LTB4 receptor antagonism on pulmonary inflammation in rodents and non-human primates. Prostaglandins & Other Lipid Mediators, 92(1-4), 33-43. View Source
• [2] Barnes, P. J. (2011). Glucocorticosteroids: current and future directions. British Journal of Pharmacology, 163(1), 29-43. View Source

RO5101576 Research and Industrial Applications

Differentiating BLT1 and BLT2 Roles In Vivo

Researchers seeking to evaluate the therapeutic potential of combined BLT1 and BLT2 blockade in models of asthma, COPD, or acute lung injury should prioritize RO5101576. Its balanced dual antagonism (BLT1 IC50=8 nM; BLT2 IC50=162 nM) [1] and proven in vivo efficacy in reducing pulmonary neutrophilia to a degree comparable to budesonide in non-human primates [2] make it the most well-characterized tool compound for this pathway.

Allergic and Environmental Asthma Models

For studies requiring long-term dosing, large animal cohorts, or formal toxicology assessment, RO5101576 is the preferred LTB4 antagonist. Its successful scale-up to kilogram quantities [3] provides assurance of supply and batch-to-batch consistency, mitigating risks associated with using research-grade antagonists available only in limited quantities.

Consistent Supply for Large-Scale Studies

RO5101576's differential efficacy—active in LTB4, allergen, and ozone models but inactive in LPS and cigarette smoke models [2]—makes it an ideal probe for dissecting the specific contribution of LTB4 pathways in distinct inflammatory contexts. This selectivity contrasts with broader immunosuppressants like corticosteroids, enabling more precise hypothesis testing.

Lipid Roles in Neutrophil Host Defense

Medicinal chemistry and pharmacology programs developing next-generation LTB4 antagonists should use RO5101576 as a gold-standard comparator. Its extensive in vitro and in vivo characterization, including primate efficacy data [2] and dual receptor activity [1], provides a robust baseline for evaluating the potency, selectivity, and in vivo performance of new chemical entities.

Application

Selection Property

Validation Focus

BLT1/BLT2 pathway differentiation studies

Dual-receptor blockade profile

BLT1 vs BLT2 contribution in inflammatory models

Allergen/ozone-driven asthma models

Pathway-specific anti-inflammatory response

Neutrophilic airway inflammation endpoints

Large-scale in vivo research programs

Published scalable synthetic route

Batch consistency and supply chain reliability

Neutrophil host-defense interaction studies

Context-dependent pathway modulation

LPS/smoke challenge response vs allergen response

• [1] GtoPdb & ChEMBL. (n.d.). RO5101576 Bioactivity Data. Retrieved from https://gpcrdb.org/ligand/3303/info View Source
• [2] Hicks, A., Goodnow, R., Cavallo, G., Tannu, S. A., Ventre, J. D., Lavelle, D., ... & Dabbagh, K. (2010). Effects of LTB4 receptor antagonism on pulmonary inflammation in rodents and non-human primates. Prostaglandins & Other Lipid Mediators, 92(1-4), 33-43. View Source
• [3] Shu, L., Wang, P., Radinov, R., Dominique, R., Wright, J., Alabanza, L. M., & Dong, Y. (2013). Process Research on a Phenoxybutyric Acid LTB4 Receptor Antagonist. Efficient Kilogram-Scale Synthesis of a 3,5-Bisarylphenol Core. Organic Process Research & Development, 17(1), 114-119. View Source